Cas no 863888-34-0 (1-4-(hydroxymethyl)phenoxypropan-2-ol)

• Product Name: 1-4-(hydroxymethyl)phenoxypropan-2-ol
• CAS No: 863888-34-0
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 4252993
• Update Time: 2026-04-14

1-4-(hydroxymethyl)phenoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(2-hydroxypropoxy)-
• 1-4-(hydroxymethyl)phenoxypropan-2-ol

Additional information on 1-4-(hydroxymethyl)phenoxypropan-2-ol

1-4-(Hydroxymethyl)phenoxypropan-2-ol (CAS No. 863888-34-0): A Versatile Compound for Modern Applications

In the realm of specialty chemicals, 1-4-(hydroxymethyl)phenoxypropan-2-ol (CAS No. 863888-34-0) stands out as a multifunctional compound with growing relevance across industries. Its unique molecular structure, combining a phenolic ether with a diol functionality, makes it a valuable intermediate in pharmaceuticals, cosmetics, and advanced material synthesis. As researchers and manufacturers seek sustainable and high-performance additives, this compound has garnered attention for its balance of reactivity and stability.

The hydroxymethylphenoxypropanol derivative is particularly notable for its role in polymer modification and crosslinking reactions. In adhesive formulations, it enhances bonding strength while maintaining flexibility—a critical requirement for applications in automotive and electronics assembly. Recent studies also highlight its potential as a green chemistry alternative, aligning with the global push for eco-friendly production methods. Searches for "biodegradable polymer additives" or "non-toxic crosslinkers" often lead to discoveries involving this compound.

From a synthetic perspective, CAS 863888-34-0 offers advantages in controlled functionalization. Its two hydroxyl groups enable selective reactions, reducing unwanted byproducts—a key concern for pharmaceutical manufacturers optimizing yield. Online forums frequently discuss its use in drug delivery systems, where its hydrophilicity improves API solubility. This aligns with trending queries like "water-soluble excipients 2024" or "improving drug bioavailability."

In cosmetic science, the compound’s phenoxypropanol moiety contributes to emulsion stabilization. Formulators appreciate its compatibility with silicones and natural oils, addressing the demand for multifunctional ingredients in clean beauty products. SEO data reveals spikes in searches for "stable natural emulsifiers" and "anti-irritation additives," areas where this chemical shows promise. Its mildness profile further supports applications in sensitive skincare—a hotspot in current R&D.

Material scientists are exploring 1-4-(hydroxymethyl)phenoxypropan-2-ol in smart coatings. Its ability to form hydrogen bonds enhances durability against environmental stressors, answering industry needs for longer-lasting protective layers. Patent analyses show increased activity around "self-healing coatings" and "UV-resistant films," with this compound appearing in several proprietary blends. Laboratory supply trends indicate rising procurement for academic studies on renewable material matrices.

Quality control protocols for 863888-34-0 emphasize HPLC purity verification due to its pharmaceutical applications. Analytical method development papers frequently cite its distinct UV absorbance characteristics, aiding precise quantification. This technical aspect resonates with researchers querying "HPLC methods for polyol analysis" or "validating excipient purity." Regulatory databases confirm its approval in multiple regions for specific non-critical applications, bolstering commercial adoption.

Looking ahead, the compound’s role in bio-based plastics innovation is gaining traction. As brands seek alternatives to petrochemical-derived materials, its derivatization potential enables tailored properties like improved thermal resistance. Conference proceedings from recent green technology symposia highlight its inclusion in next-gen compostable packaging prototypes—addressing viral search terms such as "ocean-safe plastics" and "low-carbon footprint materials."

Storage and handling recommendations for hydroxymethylphenoxypropanol prioritize moisture control to preserve reactivity. Technical bulletins detail optimal conditions below 25°C with nitrogen inerting—a detail frequently sought in chemical logistics forums. Suppliers report increased inquiries from Asian markets, reflecting regional growth in high-value specialty chemical production.

In conclusion, 1-4-(hydroxymethyl)phenoxypropan-2-ol (CAS No. 863888-34-0) exemplifies how targeted molecular design meets evolving industrial needs. Its intersection with sustainability trends, performance material development, and formulation science ensures continued relevance. As innovation accelerates, this compound will likely see expanded applications—particularly in answering today’s pressing questions about safer, smarter, and more sustainable chemistry.